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Compound of Interest

Compound Name: Perfluorooctyl iodide

Cat. No.: B136025

The proper disposal of perfluorooctyl iodide (PFOI), a member of the per- and polyfluoroalkyl
substances (PFAS) family, is critical for ensuring laboratory safety and environmental
protection. Due to its classification as a hazardous substance, characterized by skin, eye, and
respiratory irritation, and its persistence as a "forever chemical," adherence to stringent
disposal protocols is paramount for researchers, scientists, and drug development
professionals.[1][2][3][4] This guide provides a comprehensive, step-by-step operational plan
for the safe handling and disposal of perfluorooctyl iodide.

Immediate Safety Protocols and Personal Protective
Equipment (PPE)

Before initiating any disposal procedures, it is essential to establish a safe working environment
and utilize appropriate Personal Protective Equipment (PPE).

Essential PPE and Safety Measures:

o Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with
OSHA's eye and face protection regulations (29 CFR 1910.133) or European Standard
EN166.[1]

e Hand Protection: Use chemically resistant gloves. Dispose of contaminated gloves after use
in accordance with good laboratory practices.[5]

o Protective Clothing: Wear a lab coat or other protective clothing to prevent skin contact.[1]
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» Respiratory Protection: If working outside a fume hood or in an area with inadequate
ventilation, use a NIOSH (US) or CEN (EU) approved respirator.[5]

» Ventilation: Always handle perfluorooctyl iodide in a well-ventilated area or a chemical
fume hood to avoid inhalation of vapors or mists.[1][2][5]

o Emergency Equipment: Ensure that eyewash stations and safety showers are readily
accessible and in close proximity to the workstation.[1][6]

Operational Plan: Step-by-Step Disposal Procedure

The disposal of perfluorooctyl iodide must be managed as hazardous waste. Do not dispose
of this chemical down the drain or with general laboratory trash.[3][5]

Step 1: Waste Identification and Segregation

» Designate perfluorooctyl iodide and any materials contaminated with it (e.g., absorbent
materials, gloves, empty containers) as hazardous waste.

o Segregate this waste from other chemical waste streams to avoid incompatible reactions.
Perfluorooctyl iodide is incompatible with strong oxidizing agents.[1]

Step 2: Containment and Labeling

» Place the waste into a suitable, tightly sealed, and properly labeled container.[1][5][6] The
container should be made of a material compatible with the chemical.

o The label should clearly state "Hazardous Waste," "Perfluorooctyl lodide," and include
appropriate hazard warnings (e.g., Irritant).

Step 3: Managing Spills and Leaks

« In the event of a small spill, absorb the material with an inert substance such as vermiculite,
sand, or earth.[2][5][7]

» Do not use combustible materials to absorb the spill.
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o Carefully sweep or shovel the absorbed material into a suitable, closed container for
disposal.[1]

» Prevent the spill from entering drains or waterways.[3][5][7]
Step 4: Professional Waste Disposal

o The disposal of perfluorooctyl iodide must be conducted by a licensed and approved
hazardous waste disposal company.[1][5][6]

e Due to its nature as a PFAS compound, disposal methods are subject to stringent
environmental regulations. The primary recommended disposal methods include:

o High-Temperature Incineration: This is a preferred method for the permanent destruction
of PFAS chemicals, though it must be performed in a specialized facility to ensure
complete breakdown and prevent environmental release.[4][8]

o Hazardous Waste Landfill: Disposal in a designated hazardous waste landfill is an option.
These facilities have controls to prevent the chemical from leaching into the environment,
though this method only contains the substance rather than destroying it.[4][8]

o Deep Well Injection: This method involves injecting the waste deep into underground
geological formations, isolating it from groundwater sources.[4]

Step 5: Documentation

¢ Maintain detailed records of the amount of perfluorooctyl iodide disposed of, the date of
disposal, and the licensed waste management company used. This documentation is crucial
for regulatory compliance.

Quantitative Data: Physical and Chemical Properties

Understanding the properties of perfluorooctyl iodide is essential for its safe handling and
disposal.
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Property

Value

Molecular Formula

C8F17I

Molecular Weight 545.96 g/mol [9]

Appearance Light red, low melting solid[1]

Melting Point 25°C /77 °F[1]

Boiling Point 160 - 161 °C / 320 - 321.8 °F @ 760 mmHg[1]
Density 2.067 g/cm3 at 20 °C[3][5]

Flash Point > 115 °C /> 239 °F[1]

Vapor Pressure

16 mbar @ 54 °C[1]

Disposal Workflow Visualization

The following diagram illustrates the logical steps for the proper disposal of perfluorooctyl

iodide.

© 2025 BenchChem. All rights reserved.

a4/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Perfluorooctyl-iodide
https://www.fishersci.com/store/msds?partNumber=AC269960100&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC269960100&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC269960100&countryCode=US&language=en
https://bg.cpachem.com/msds?num=SB67584&dnl=sd_-_Perfluorooctyl_Iodide_CAS_507-63-1_%28SB67584%29_%28EU%29.pdf
https://www.chemicalbook.com/msds/perfluorooctyl-iodide.pdf
https://www.fishersci.com/store/msds?partNumber=AC269960100&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC269960100&countryCode=US&language=en
https://www.benchchem.com/product/b136025?utm_src=pdf-body
https://www.benchchem.com/product/b136025?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b136025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE O ey &

Preparation & Handling

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Y

Work in Well-Ventilated Area
(Fume Hood)

Waste Mi?agement

Identify PFOI as
Hazardous Waste

A/

Segregate from
Incompatible Chemicals

Small Spill?
(Use Inert Absorbent)

Contain Spill Material
in Sealed Container

No

Y Y

Place Waste in Sealed,
Labeled Container

Final Disposal

Store Securely for Pickup

Arrange Pickup by Licensed
Hazardous Waste Company

Transport to Approved Facility
(e.g., Incinerator, Landfill)

Document Disposal
(Manifests, Records)

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Perfluorooctyl lodide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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